Cas no 139993-94-5 (1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-)
139993-94-5 structure
Product Name:1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
CAS No:139993-94-5
MF:C20H18FNO3S
MW:371.425227642059
CID:1283288
Update Time:2024-08-04
1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
- 1H-Pyrrole-3-carboxaldehyde, 2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
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- Inchi: 1S/C20H18FNO3S/c1-14(2)18-12-22(26(24,25)17-6-4-3-5-7-17)20(19(18)13-23)15-8-10-16(21)11-9-15/h3-14H,1-2H3
- InChI Key: FMCUEZYGTRJUPZ-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=CC=C2)(=O)=O)C=C(C(C)C)C(C=O)=C1C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 371.09924
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 562.2±60.0 °C(Predicted)
- PSA: 56.14
- pka: -11.93±0.70(Predicted)
1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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